7-Trifluoromethoxy-indole-1-carboxylic acid tert-butyl ester

• Molecular Formula: C14H14F3NO3
• Molecular Weight: 301.26 g/mol
• IUPAC Name: tert-butyl 7-(trifluoromethoxy)indole-1-carboxylate
• InChI: InChI=1S/C14H14F3NO3/c1-13(2,3)21-12(19)18-8-7-9-5-4-6-10(11(9)18)20-14(15,16)17/h4-8H,1-3H3
• InChI Key: CUPRCNLLJGMCMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=CC2=C1C(=CC=C2)OC(F)(F)F

Description

7-Trifluoromethoxy-indole-1-carboxylic acid tert-butyl ester is a synthetic organic compound belonging to the indole family. Indoles are significant heterocyclic systems found in many natural products and drugs, playing a crucial role in cell biology . This compound is characterized by the presence of a trifluoromethoxy group at the 7th position of the indole ring and a tert-butyl ester group at the 1-carboxylic acid position.

Preparation Methods

The synthesis of 7-Trifluoromethoxy-indole-1-carboxylic acid tert-butyl ester involves several steps:

Synthetic Routes:

Reaction Conditions: The trifluoromethoxy group can be introduced using a trifluoromethylating agent in the presence of a base.

Industrial Production: Industrial production methods may involve continuous flow reactors to optimize reaction conditions and improve yield.

Chemical Reactions Analysis

7-Trifluoromethoxy-indole-1-carboxylic acid tert-butyl ester undergoes various chemical reactions:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Common Reagents and Conditions: Typical reagents include halogenating agents (e.g., N-bromosuccinimide), nitrating agents (e.g., nitric acid), and sulfonating agents (e.g., sulfuric acid).

Major Products: The major products formed from these reactions include halogenated indoles, nitroindoles, and sulfonated indoles.

Scientific Research Applications

7-Trifluoromethoxy-indole-1-carboxylic acid tert-butyl ester has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antiviral, anticancer, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: In the industrial sector, it is used in the development of new materials and as a precursor for the synthesis of functionalized indoles.

Mechanism of Action

The mechanism of action of 7-Trifluoromethoxy-indole-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It can influence various biochemical pathways, including those involved in cell signaling, apoptosis, and inflammation.

Effects: The effects of the compound depend on its binding affinity and specificity for the target molecules, which can result in therapeutic or toxic outcomes.

Comparison with Similar Compounds

7-Trifluoromethoxy-indole-1-carboxylic acid tert-butyl ester can be compared with other similar compounds:

Similar Compounds: Compounds such as 5-methoxyindole-2-carboxylic acid and 6-fluoroindole-3-carboxylic acid share structural similarities.

Uniqueness: The presence of the trifluoromethoxy group at the 7th position and the tert-butyl ester group at the 1-carboxylic acid position makes it unique, providing distinct chemical and biological properties.

Comparison: Compared to other indole derivatives, this compound may exhibit different reactivity and biological activity due to the electron-withdrawing effect of the trifluoromethoxy group and the steric hindrance of the tert-butyl ester group.